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Compound of Interest

Compound Name:
5-bromo-1-(2-methoxyphenyl)-1H-

tetrazole

Cat. No.: B1182040 Get Quote

An In-depth Technical Guide on 5-bromo-1-(2-methoxyphenyl)-1H-tetrazole

For researchers, scientists, and drug development professionals, a precise understanding of a

compound's physicochemical properties is fundamental. This guide provides a detailed

analysis of the molecular weight of 5-bromo-1-(2-methoxyphenyl)-1H-tetrazole, a substituted

tetrazole derivative of interest in medicinal chemistry.

Molecular Structure and Formula
The chemical structure of 5-bromo-1-(2-methoxyphenyl)-1H-tetrazole consists of a tetrazole

ring substituted with a bromo group and a 2-methoxyphenyl group. Based on available

chemical information, the molecular formula for a closely related compound, 5-(2-bromo-5-

methoxyphenyl)-1h-1,2,3,4-tetrazole, is determined to be C₈H₇BrN₄O[1]. This formula forms the

basis for the molecular weight calculation.

Quantitative Data: Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The table below outlines the atomic composition of 5-bromo-1-(2-methoxyphenyl)-1H-
tetrazole and the atomic weights of each element.
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Element Symbol Count
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 8 12.011[2][3][4] 96.088

Hydrogen H 7 1.008[5][6][7][8] 7.056

Bromine Br 1
79.904[9][10][11]

[12][13]
79.904

Nitrogen N 4
14.007[14][15]

[16][17][18]
56.028

Oxygen O 1
15.999[19][20]

[21][22][23]
15.999

Total 255.075

The calculated molecular weight of 5-bromo-1-(2-methoxyphenyl)-1H-tetrazole is 255.075

g/mol .

Experimental Protocols and Further Data
Detailed experimental protocols for the synthesis, purification, and analysis of 5-bromo-1-(2-
methoxyphenyl)-1H-tetrazole are crucial for its application in research and development.

While general methods for the synthesis of substituted tetrazoles are established in the

literature, specific protocols for this particular compound were not available in the initial search.

Further literature review of synthetic organic chemistry journals and patent databases may

provide specific procedural details.

Similarly, information regarding the compound's involvement in specific signaling pathways is

not readily available and would necessitate dedicated biological screening and mechanism of

action studies.

Visualization of Molecular Composition
The following diagram illustrates the logical relationship between the constituent elements and

the final calculated molecular weight of the compound.
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5-bromo-1-(2-methoxyphenyl)-1H-tetrazole
Molecular Formula: C₈H₇BrN₄O

Molecular Weight
255.075 g/mol

Calculated as

Constituent Elements

Carbon (C)
8 atoms

Hydrogen (H)
7 atoms

Bromine (Br)
1 atom

Nitrogen (N)
4 atoms

Oxygen (O)
1 atom

96.088

7.056

79.904

56.028

15.999

Click to download full resolution via product page

Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["5-bromo-1-(2-methoxyphenyl)-1H-tetrazole" molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1182040#5-bromo-1-2-methoxyphenyl-1h-tetrazole-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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